Cas no 321432-72-8 (2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile)

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile structure
321432-72-8 structure
Product Name:2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile
CAS No:321432-72-8
MF:C14H8ClF3N2O
MW:312.674332618713
CID:5739969
PubChem ID:3665884
Update Time:2023-11-10

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-(4-HYDROXYPHENYL)ACETONITRILE
    • 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile
    • 2-Pyridineacetonitrile, 3-chloro-α-(4-hydroxyphenyl)-5-(trifluoromethyl)-
    • AKOS005082518
    • HMS2646E11
    • 321432-72-8
    • CHEMBL1543516
    • SMR000338063
    • 1J-056
    • REGID_for_CID_3665884
    • MLS000755203
    • 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile
    • Inchi: 1S/C14H8ClF3N2O/c15-12-5-9(14(16,17)18)7-20-13(12)11(6-19)8-1-3-10(21)4-2-8/h1-5,7,11,21H
    • InChI Key: UKPOEKIFKHNIOV-UHFFFAOYSA-N
    • SMILES: C1(=NC=C(C(F)(F)F)C=C1Cl)C(C#N)C1C=CC(O)=CC=1

Computed Properties

  • Exact Mass: 312.0277251g/mol
  • Monoisotopic Mass: 312.0277251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 56.9Ų
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